Methyl 1-(4-fluorophenyl)cyclopentanecarboxylate
Cat. No. B3022673
M. Wt: 222.25 g/mol
InChI Key: OWZHLLOIYGLVQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07419999B2
Procedure details
To a solution of methyl 1-(4-fluorophenyl)cyclopentanecarboxylic acid (5.0 g, 24.01 mmol) in anhydrous methanol was added 1 mL of the concentration of sulfuric acid. The mixture was refluxed for overnight. The mixture was neutralized to pH 4-5 with sodium carbonate. The solvent was evaporated. The residue was dissolved in ethyl acetate (50 mL), washed with brine (3×10 mL), dried over MgSO4. The crude product was used for the next reaction without further purification.
Name
methyl 1-(4-fluorophenyl)cyclopentanecarboxylic acid
Quantity
5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C[CH:2]1[CH2:6][CH2:5][CH2:4][C:3]1([C:10]1[CH:15]=[CH:14][C:13]([F:16])=[CH:12][CH:11]=1)[C:7]([OH:9])=[O:8].S(=O)(=O)(O)O.[C:22](=O)([O-])[O-].[Na+].[Na+]>CO>[F:16][C:13]1[CH:14]=[CH:15][C:10]([C:3]2([C:7]([O:9][CH3:22])=[O:8])[CH2:4][CH2:5][CH2:6][CH2:2]2)=[CH:11][CH:12]=1 |f:2.3.4|
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Inputs
Step One
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Name
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methyl 1-(4-fluorophenyl)cyclopentanecarboxylic acid
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Quantity
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5 g
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Type
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reactant
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Smiles
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CC1C(CCC1)(C(=O)O)C1=CC=C(C=C1)F
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was refluxed for overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in ethyl acetate (50 mL)
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WASH
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Type
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WASH
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Details
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washed with brine (3×10 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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Details
|
The crude product was used for the next reaction without further purification
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Outcomes
Product
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Name
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Type
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Smiles
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FC1=CC=C(C=C1)C1(CCCC1)C(=O)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
